N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide
• InChI: InChI=1S/C22H16BrClN2O3/c1-2-28-19-10-8-13(11-15(19)23)21(27)25-18-12-14(7-9-16(18)24)22-26-17-5-3-4-6-20(17)29-22/h3-12H,2H2,1H3,(H,25,27)
• InChI Key: FMBBAQVUURQWSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4O3)Cl)Br
• Molecular Formula: C22H16BrClN2O3
• Molecular Weight: 471.7 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide has been studied for its potential use in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of certain ion channels, which could have implications for the treatment of neurological disorders such as epilepsy. In cancer research, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide has been shown to inhibit the growth of certain cancer cell lines, suggesting its potential use as an anticancer agent. In drug discovery, this compound has been used as a scaffold for the development of new drugs targeting specific molecular targets.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide is not fully understood, but it is thought to involve the modulation of ion channels and/or the inhibition of certain enzymes. In particular, this compound has been shown to modulate the activity of voltage-gated sodium channels and the enzyme glycogen synthase kinase-3β (GSK-3β), both of which are involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide are varied and depend on the specific molecular target being modulated or inhibited. In general, this compound has been shown to affect neuronal excitability, cell proliferation, and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide in lab experiments is its potential to modulate specific molecular targets with high selectivity. However, one limitation of this compound is its relatively low potency compared to other compounds targeting the same molecular targets.

Future Directions

There are several future directions for research involving N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide. One direction is the development of more potent analogs of this compound for use as research tools or potential drugs. Another direction is the investigation of the compound's effects on other molecular targets and physiological processes. Additionally, research could focus on the compound's potential use in combination with other drugs or therapies to enhance their efficacy.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-3-bromo-4-ethoxybenzamide involves the reaction of 5-(1,3-benzoxazol-2-yl)-2-chlorophenylamine with 3-bromo-4-ethoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the final compound.